Cas no 42882-96-2 (CHLORPHENIRAMINE)

• Product Name: CHLORPHENIRAMINE
• CAS No: 42882-96-2
• MF: C₁₆H₁₉ClN₂
• MW: 274.788462877274
• CID: 928542
• Update Time: 2022-07-26

CHLORPHENIRAMINE Chemical and Physical Properties

Names and Identifiers

• CHLORPHENIRAMINE

• Inchi： 1S/C16H19ClN2/c1-19(2)12-10-15(16-5-3-4-11-18-16)13-6-8-14(17)9-7-13/h3-9,11,15H,10,12H2,1-2H3
• InChI Key： SOYKEARSMXGVTM-UHFFFAOYSA-N
• SMILES： C(N(C)C)CC(C1=CC=C(Cl)C=C1)C1=NC=CC=C1

Computed Properties

• Exact Mass: 274.123676
• Monoisotopic Mass: 274.123676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 16.1

Experimental Properties

• Boiling Point: 142 DEG C @ 1.0 MM HG

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pheniramines